Cas no 397843-77-5 (Boronic acid, [3-[(1-oxo-4-pentenyl)amino]phenyl]-)
397843-77-5 structure
Product Name:Boronic acid, [3-[(1-oxo-4-pentenyl)amino]phenyl]-
CAS No:397843-77-5
MF:C11H14BNO3
MW:219.044763088226
CID:1511041
Update Time:2024-08-24
Boronic acid, [3-[(1-oxo-4-pentenyl)amino]phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Boronic acid, [3-[(1-oxo-4-pentenyl)amino]phenyl]-
- Boronic acid, B-[3-[(1-oxo-4-penten-1-yl)amino]phenyl]-
-
- Inchi: 1S/C11H14BNO3/c1-2-3-7-11(14)13-10-6-4-5-9(8-10)12(15)16/h2,4-6,8,15-16H,1,3,7H2,(H,13,14)
- InChI Key: RQCOKJQCNWZMGF-UHFFFAOYSA-N
- SMILES: B(C1=CC=CC(NC(=O)CCC=C)=C1)(O)O
Computed Properties
- Exact Mass: 218.11032
Experimental Properties
- Density: 1.15±0.1 g/cm3(Predicted)
- PSA: 69.56
- pka: 8.10±0.10(Predicted)
Boronic acid, [3-[(1-oxo-4-pentenyl)amino]phenyl]- Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
397843-77-5 (Boronic acid, [3-[(1-oxo-4-pentenyl)amino]phenyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk